Cas no 578719-50-3 (2-(4-Ethyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 2-(4-Ethyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 578719-50-3
• MF: C₂₀H₁₈N₄S
• MW: 346.448722362518
• CID: 3051225
• PubChem ID: 937737
• Update Time: 2025-04-21

2-(4-Ethyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• 2-{4-ethyl-5-[(naphthalen-1-ylmethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• STK463472
• 578719-50-3
• 649-295-3
• 2-[4-ethyl-5-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazol-3-yl]pyridine
• AKOS002189565
• 2-{4-ethyl-5-[(1-naphthylmethyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
• 2-{4-ETHYL-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOL-3-YL}PYRIDINE
• 2-(4-ETHYL-5-((1-NAPHTHYLMETHYL)THIO)-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE

• Inchi： 1S/C20H18N4S/c1-2-24-19(18-12-5-6-13-21-18)22-23-20(24)25-14-16-10-7-9-15-8-3-4-11-17(15)16/h3-13H,2,14H2,1H3
• InChI Key： KNWZLOJBNBFDND-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CN=2)N1CC)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 346.12521776Da
• Monoisotopic Mass: 346.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.9Ų